NAS-181
NAS-181
Potent, selective antagonist at the rat 5-HT1B receptor (Ki = 47 nM). Increases synthesis and metabolism of 5-HT in the brain following systemic administration and improves passive avoidance retention performance in vivo. Increases subthalamic nucleus-triggered complex EPSCs and burst firing in SNr GABA neurons
Brand Name:
Vulcanchem
CAS No.:
1217474-40-2
VCID:
VC0004357
InChI:
InChI=1S/C19H26N2O4.2CH4O3S/c1-2-16-10-15(12-21-5-8-22-9-6-21)13-25-19(16)18(3-1)24-14-17-11-20-4-7-23-17;2*1-5(2,3)4/h1-3,10,17,20H,4-9,11-14H2;2*1H3,(H,2,3,4)/t17-;;/m1../s1
SMILES:
CS(=O)(=O)O.CS(=O)(=O)O.C1COC(CN1)COC2=CC=CC3=C2OCC(=C3)CN4CCOCC4
Molecular Formula:
C21H34N2O10S2
Molecular Weight:
538.627
NAS-181
CAS No.: 1217474-40-2
Inhibitors
VCID: VC0004357
Molecular Formula: C21H34N2O10S2
Molecular Weight: 538.627
| CAS No. | 1217474-40-2 |
|---|---|
| Product Name | NAS-181 |
| Molecular Formula | C21H34N2O10S2 |
| Molecular Weight | 538.627 |
| IUPAC Name | methanesulfonic acid;(2R)-2-[[3-(morpholin-4-ylmethyl)-2H-chromen-8-yl]oxymethyl]morpholine |
| Standard InChI | InChI=1S/C19H26N2O4.2CH4O3S/c1-2-16-10-15(12-21-5-8-22-9-6-21)13-25-19(16)18(3-1)24-14-17-11-20-4-7-23-17;2*1-5(2,3)4/h1-3,10,17,20H,4-9,11-14H2;2*1H3,(H,2,3,4)/t17-;;/m1../s1 |
| Standard InChIKey | WMRMIRRDPBKNMY-ZEECNFPPSA-N |
| SMILES | CS(=O)(=O)O.CS(=O)(=O)O.C1COC(CN1)COC2=CC=CC3=C2OCC(=C3)CN4CCOCC4 |
| Description | Potent, selective antagonist at the rat 5-HT1B receptor (Ki = 47 nM). Increases synthesis and metabolism of 5-HT in the brain following systemic administration and improves passive avoidance retention performance in vivo. Increases subthalamic nucleus-triggered complex EPSCs and burst firing in SNr GABA neurons |
| Synonyms | (2R)-2-[[[3-(4-Morpholinylmethyl)-2H-1-benzopyran-8-yl]oxy]methyl]morpholine dimethanesulfonate |
| PubChem Compound | 45073445 |
| Last Modified | Nov 11 2021 |
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